Cas no 2680678-18-4 (5-(N-cyclopropylacetamido)-3-methyl-1,2-thiazole-4-carboxylic acid)

• Product Name: 5-(N-cyclopropylacetamido)-3-methyl-1,2-thiazole-4-carboxylic acid
• CAS No: 2680678-18-4
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 6282897
• PubChem ID: 165938862
• Update Time: 2025-06-11

5-(N-cyclopropylacetamido)-3-methyl-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(N-cyclopropylacetamido)-3-methyl-1,2-thiazole-4-carboxylic acid
• 2680678-18-4
• EN300-28276997

• Inchi： 1S/C10H12N2O3S/c1-5-8(10(14)15)9(16-11-5)12(6(2)13)7-3-4-7/h7H,3-4H2,1-2H3,(H,14,15)
• InChI Key： CGXUGEIUTQWBRI-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C)=N1)N(C(C)=O)C1CC1

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98.7Ų

Additional information on 5-(N-cyclopropylacetamido)-3-methyl-1,2-thiazole-4-carboxylic acid

Comprehensive Overview of 5-(N-cyclopropylacetamido)-3-methyl-1,2-thiazole-4-carboxylic acid (CAS No. 2680678-18-4): Structure, Applications, and Research Insights

5-(N-cyclopropylacetamido)-3-methyl-1,2-thiazole-4-carboxylic acid (CAS No. 2680678-18-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule integrates a thiazole core, a cyclopropylacetamido moiety, and a carboxylic acid functional group, making it a versatile intermediate for drug discovery. Its CAS number 2680678-18-4 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 5-(N-cyclopropylacetamido)-3-methyl-1,2-thiazole-4-carboxylic acid. Researchers frequently search for "thiazole derivatives in medicinal chemistry" or "synthetic routes for CAS 2680678-18-4," reflecting its relevance in developing novel enzyme inhibitors and antimicrobial agents. The compound’s carboxylic acid group enables facile derivatization, aligning with the demand for modular scaffolds in high-throughput screening.

From a structural perspective, the 3-methyl-1,2-thiazole ring in CAS 2680678-18-4 offers metabolic stability, while the N-cyclopropylacetamido side chain enhances lipophilicity—a property critical for optimizing bioavailability in drug candidates. Computational studies, including molecular docking and QSAR modeling, often highlight this compound’s potential to interact with biological targets such as kinases or GPCRs. These insights are frequently cited in patents targeting inflammatory diseases and metabolic disorders.

The synthesis of 5-(N-cyclopropylacetamido)-3-methyl-1,2-thiazole-4-carboxylic acid typically involves multi-step protocols, including cyclocondensation of thioureas or Hantzsch thiazole synthesis. Optimizing yield and purity remains a key focus, as noted in publications addressing "scalable synthesis of thiazole-4-carboxylic acids." Environmental considerations also drive interest in catalytic methods and solvent-free reactions for producing such intermediates.

In agrochemical applications, derivatives of CAS 2680678-18-4 exhibit promise as plant growth regulators or pesticide synergists. The thiazole ring’s ability to disrupt microbial pathways aligns with the growing demand for sustainable crop protection solutions. Regulatory agencies increasingly evaluate such compounds for low-toxicity profiles, a topic dominating forums on green agrochemicals.

Analytical characterization of 5-(N-cyclopropylacetamido)-3-methyl-1,2-thiazole-4-carboxylic acid relies on techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for verifying the compound’s identity and purity, particularly when referenced in Good Manufacturing Practice (GMP) contexts. Suppliers often highlight "CAS 2680678-18-4 analytical data sheets" to meet stringent quality standards.

Future research directions may explore the compound’s role in photopharmacology or as a ligand for metal-organic frameworks (MOFs). Its dual functionality (hydrogen bond donor/acceptor) makes it attractive for designing smart materials. As the scientific community prioritizes structure-activity relationship (SAR) studies, 2680678-18-4 is poised to remain a focal point in interdisciplinary research.